Benzenesulfonic acid, 3-methyl-4-(((phenylamino)thioxomethyl)amino)-, 2-(2-benzothiazolyl)hydrazide

• CAS No.: 116854-90-1
• Molecular Formula: C21H19N5O2S3
• Molecular Weight: 469.6 g/mol
• IUPAC Name: 1-[4-[(1,3-benzothiazol-2-ylamino)sulfamoyl]-2-methylphenyl]-3-phenylthiourea
• InChI: InChI=1S/C21H19N5O2S3/c1-14-13-16(11-12-17(14)23-20(29)22-15-7-3-2-4-8-15)31(27,28)26-25-21-24-18-9-5-6-10-19(18)30-21/h2-13,26H,1H3,(H,24,25)(H2,22,23,29)
• InChI Key: ZQIIRPUTMZGVOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NNC2=NC3=CC=CC=C3S2)NC(=S)NC4=CC=CC=C4

Description

Benzenesulfonic acid, 3-methyl-4-(((phenylamino)thioxomethyl)amino)-, 2-(2-benzothiazolyl)hydrazide is a complex organic compound with the molecular formula C21-H19-N5-O2-S3 and a molecular weight of 469.63

Preparation Methods

The synthesis of Benzenesulfonic acid, 3-methyl-4-(((phenylamino)thioxomethyl)amino)-, 2-(2-benzothiazolyl)hydrazide involves multiple steps, typically starting with the preparation of the benzenesulfonic acid derivative. The reaction conditions often include the use of specific reagents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Benzenesulfonic acid, 3-methyl-4-(((phenylamino)thioxomethyl)amino)-, 2-(2-benzothiazolyl)hydrazide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include acids, bases, solvents, and catalysts. The major products formed from these reactions depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Benzenesulfonic acid, 3-methyl-4-(((phenylamino)thioxomethyl)amino)-, 2-(2-benzothiazolyl)hydrazide has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound may be used in biological studies to investigate its effects on different biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug or in drug development.

Industry: The compound may have applications in industrial processes, such as the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of Benzenesulfonic acid, 3-methyl-4-(((phenylamino)thioxomethyl)amino)-, 2-(2-benzothiazolyl)hydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Benzenesulfonic acid, 3-methyl-4-(((phenylamino)thioxomethyl)amino)-, 2-(2-benzothiazolyl)hydrazide can be compared with other similar compounds, such as:

Benzenesulfonic acid derivatives: These compounds share a similar core structure but differ in their functional groups and substituents.

Benzothiazole derivatives: These compounds contain the benzothiazole moiety and may have similar chemical properties and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .